Cas no 370841-36-4 (Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate)

• Product Name: Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate
• CAS No: 370841-36-4
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD02730448
• CID: 921950
• PubChem ID: 1568511
• Update Time: 2025-06-08

Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-((2-hydroxyethyl)amino)-6-methoxyquinoline-3-carboxylate
• AURORA 18385
• ethyl 4-(2-hydroxyethylamino)-6-methoxyquinoline-3-carboxylate
• ethyl 4-[(2-hydroxyethyl)amino]-6-methoxyquinoline-3-carboxylate(SALTDATA: FREE)
• AC1LTT6E
• CTK4H7673
• ethyl 4-[(2-hydroxyethyl)amino]-6-methoxyquinoline-3-carboxylate
• MolPort-000-665-999
• Oprea1_325322
• Oprea1_601602
• STK969587
• STOCK1N-26621
• EU-0013847
• Ethyl4-[(2-hydroxyethyl)amino]-6-methoxyquinoline-3-carboxylate
• Ethyl4-((2-hydroxyethyl)amino)-6-methoxyquinoline-3-carboxylate
• DTXSID10364448
• ethyl 4-[(2-hydroxyethyl)amino]-6-methoxy-3-quinolinecarboxylate
• SR-01000505923
• BS-37519
• DB-208917
• Ethyl4-[(2-hydroxyethyl)amino]-6-methoxy-3-quinolinecarboxylate
• AKOS000536181
• MFCD02730448
• SB70507
• SR-01000505923-1
• 370841-36-4
• AP-906/41015612
• CS-0317943
• Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate

• MDL： MFCD02730448
• Inchi： 1S/C15H18N2O4/c1-3-21-15(19)12-9-17-13-5-4-10(20-2)8-11(13)14(12)16-6-7-18/h4-5,8-9,18H,3,6-7H2,1-2H3,(H,16,17)
• InChI Key： GGFUURYMMCWQOI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)NCCO

Computed Properties

• Exact Mass: 290.12700
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.68000
• LogP: 1.89730

Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate

Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate (CAS No. 370841-36-4): A Comprehensive Overview

Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate (CAS No. 370841-36-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the 2-hydroxyethyl and methoxy groups in the structure adds to its complexity and enhances its pharmacological profile.

The chemical structure of Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate is characterized by a quinoline core with an ethyl ester group at the 3-position, an amino group substituted with a 2-hydroxyethyl chain at the 4-position, and a methoxy group at the 6-position. These functional groups contribute to the compound's solubility, stability, and biological activity. The hydroxyethyl group, in particular, is known to enhance the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate in various therapeutic areas. One notable application is in the treatment of malaria. Malaria remains a significant global health issue, with millions of cases reported annually. Traditional antimalarial drugs such as chloroquine and artemisinin have faced challenges due to increasing drug resistance. Research has shown that Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate exhibits potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum. This makes it a valuable candidate for the development of new antimalarial drugs.

In addition to its antimalarial properties, Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate has shown promise in cancer research. Quinolines are known for their ability to inhibit various cancer-related enzymes and pathways. Studies have demonstrated that this compound can effectively inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate have also been investigated. In preclinical studies, it has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in animal models, making it a safe candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has the potential to be developed into a novel therapeutic agent for various diseases.

In conclusion, Ethyl 4-(2-Hydroxyethyl)amino-6-methoxyquinoline-3-carboxylate (CAS No. 370841-36-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, it is likely that this compound will play a significant role in advancing treatments for malaria and cancer.